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Compound of Interest

2-(Bromomethyl)pyridine
Compound Name:
hydrobromide

cat. No.: B1270777

CAS Number: 31106-82-8

This technical guide provides a comprehensive overview of 2-(Bromomethyl)pyridine
hydrobromide, a key building block for researchers, scientists, and professionals in drug
development and organic synthesis.

Physicochemical Properties

2-(Bromomethyl)pyridine hydrobromide is a pyridine derivative that serves as a versatile
reagent in the synthesis of a wide range of heterocyclic compounds.[1] Its hydrobromide form
enhances its stability and solubility in polar solvents, making it convenient for various laboratory
applications.[1] The presence of a reactive bromomethyl group makes it an excellent substrate
for nucleophilic substitution reactions, allowing for the facile introduction of the 2-picolyl moiety
into diverse molecular scaffolds.[1]

A summary of its key physicochemical data is presented in the table below.
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Property Value Reference(s)
CAS Number 31106-82-8 [2]
Molecular Formula CeHeBrN - HBr (or CeH7Br2N) [2]
Molecular Weight 252.93 g/mol [2]

White to light yellow or pink to

Appearance orange-brown powder or [1]
crystals

Melting Point 149-152 °C

Purity =>98% (by HPLC) [1]
2-Picolyl bromide

Synonyms , [1]
hydrobromide
JODNCGRNPYKRAO-

InChl Key
UHFFFAOYSA-N

SMILES Br[H].BrCclcccenl

Synthesis

While a direct, detailed experimental protocol for the synthesis of 2-(Bromomethyl)pyridine
hydrobromide from 2-pyridinemethanol is not readily available in the provided search results,
a strong analogue is the synthesis of 2,6-Bis(bromomethyl)pyridine from the corresponding di-
alcohol. This reaction provides a representative experimental procedure.

Conceptual Synthesis of 2-(Bromomethyl)pyridine hydrobromide:

The synthesis would likely involve the reaction of 2-pyridinemethanol with a brominating agent,
such as hydrobromic acid (HBr), analogous to the procedure for the di-bromo derivative.[3]

Experimental Protocol for an Analogous Compound: Synthesis of 2,6-
Bis(bromomethyl)pyridine[3]

e Reactants:
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[e]

Pyridine-2,6-diyldimethanol (14 mmol)

o

48% Hydrobromic acid (30 mL)

[¢]

Saturated Potassium Carbonate (K2COs3) solution

[¢]

Dichloromethane (CHzCl2)

[e]

Anhydrous Sodium Sulfate (Na2S0a4)

e Procedure:
o Slowly add 48% HBr (30 mL) to pyridine-2,6-diyldimethanol (2g, 14 mmol).
o Heat the mixture at 125 °C for 6 hours.
o Cool the reaction mixture to room temperature.
o Dissolve the resulting residue in water (50 mL) to obtain a yellow solution.
o Adjust the pH of the solution to 8 by adding a saturated solution of K2COs.
o Extract the agueous solution with CH2Cl2 (4 x 50 mL).
o Combine the organic layers and dry over anhydrous Na2SOa.
o The solvent can then be removed under reduced pressure to yield the product.

Applications in Synthesis

2-(Bromomethyl)pyridine hydrobromide is a valuable reagent for introducing the 2-picolyl
group into molecules, a common scaffold in biologically active compounds and coordination
chemistry.[1][4][5]

General Reactivity

The primary utility of this compound stems from its reactivity as an alkylating agent. The
bromomethyl group is susceptible to nucleophilic attack, leading to the formation of new
carbon-heteroatom or carbon-carbon bonds. A common preliminary step involves the in-situ
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generation of the free base, 2-(bromomethyl)pyridine, by neutralization of the hydrobromide
salt with a base like potassium carbonate.[6]

Experimental Protocol: In-situ formation and reaction of 2-(Bromomethyl)pyridine[6]

¢ Reactants:

o 2-(Bromomethyl)pyridine hydrobromide (3 mmol)

o Potassium carbonate (3.15 mmol)

o Dry acetone (10 mL)

o Diethyl ether

e Procedure:

[¢]

Degas a mixture of 2-(bromomethyl)pyridine hydrobromide (760 mg, 3 mmol) and
potassium carbonate (436 mg, 3.15 mmol) under vacuum for 1 hour.

o Add dry acetone (10 mL) and stir the mixture under an argon atmosphere for 6 hours at
room temperature.

o This generates the free base, 2-(bromomethyl)pyridine, in solution, which can then be
reacted with a desired nucleophile.

o For isolation of the free base, the solvent is removed, and the product is extracted with
diethyl ether under an inert atmosphere.

Synthesis of Biologically Active Molecules and Ligands

2-(Bromomethyl)pyridine hydrobromide is used in the preparation of a variety of compounds
with potential pharmaceutical applications. Examples of molecules synthesized using this
reagent include:

e 2-[1-(pyridin-2-ylmethyl)-1H-1,2,3-triazol-4-yl]pyridine

o 2-morpholin-4-yl-7-(pyridin-2-ylmethoxy)-4H-1,3-benzoxazin-4-one
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8-methyl-2-morpholin-4-yl-7-(pyridin-2-ylmethoxy)-4H-1,3-benzoxazin-4-one

trans-4-(4-(bis(pyridin-2-ylmethyl)amino)styryl)benzonitrile

2-[N-(2-aminoethanethiol) methyl]-pyridine

It is also a key reagent in the synthesis of fluorescent chemosensors based on the 7-
nitrobenz-2-oxa-1,3-diazole (NBD) scaffold.

The pyridine moiety is a well-established "privileged scaffold” in drug discovery, known for its
ability to form hydrogen bonds and its favorable physicochemical properties, such as metabolic
stability and aqueous solubility.[7]

Visualizations
Synthetic Utility Workflow

The following diagram illustrates the general workflow for utilizing 2-(Bromomethyl)pyridine
hydrobromide in a typical nucleophilic substitution reaction.
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Caption: General workflow for the use of 2-(Bromomethyl)pyridine hydrobromide in

synthesis.

Logical Relationship in Drug Discovery

The pyridine ring, and by extension, molecules derived from 2-(bromomethyl)pyridine
hydrobromide, are of significant interest in medicinal chemistry due to their prevalence in a

wide range of biologically active compounds.[4][5]
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Caption: Role of 2-(Bromomethyl)pyridine hydrobromide in the drug discovery process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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